Cas no 28842-48-0 (9,10-Anthracenedione, 1-hydroxy-4-[(1-methylethyl)amino]-)

• Product name: 9,10-Anthracenedione, 1-hydroxy-4-[(1-methylethyl)amino]-
• CAS No: 28842-48-0
• MF: C₁₇H₁₅NO₃
• MW: 281.3059
• CID: 237701
• PubChem ID: 71356129

9,10-Anthracenedione, 1-hydroxy-4-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-hydroxy-4-[(1-methylethyl)amino]-
• 1-hydroxy-4-(propan-2-ylamino)anthracene-9,10-dione
• 28842-48-0
• 1-Hydroxy-4-[(propan-2-yl)amino]anthracene-9,10-dione
• DTXSID70780281
• 1-HYDROXY-4-(ISOPROPYLAMINO)ANTHRACENE-9,10-DIONE
• SCHEMBL16140780

• Inchi： InChI=1S/C17H15NO3/c1-9(2)18-12-7-8-13(19)15-14(12)16(20)10-5-3-4-6-11(10)17(15)21/h3-9,18-19H,1-2H3
• InChI Key： QQOJBTKAGBIFRS-UHFFFAOYSA-N
• SMILES： OC1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C(NC(C)C)=CC=1

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 4.9